Cas no 6409-58-1 (2,4-Dihydroxybenzenesulfonic acid)

• Product Name: 2,4-Dihydroxybenzenesulfonic acid
• CAS No: 6409-58-1
• MF: C₆H₆O₅S
• MW: 190.173840999603
• CID: 500659
• PubChem ID: 5312117
• Update Time: 2025-04-19

2,4-Dihydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4-dihydroxy-
• 2,4-Dihydroxybenzenesulfonic acid
• 1,3-dihydroxybenzene-4-sulfonic acid
• 2,4-dihydroxy-benzenesulfonic acid
• 2,4-Dihydroxy-benzolsulfonsaeure
• 4-sulforesorcinol
• Benzenesulfonic acid,2,4-dihydroxy
• MD-141
• p-dihydroxy benzene monosulfonic acid
• Resorcin-sulfonsaeure-(4)
• DTXSID10415545
• GPULXEIKKFAUAW-UHFFFAOYSA-N
• 6409-58-1
• 2,4-Dihydroxybenzene Sulphonic Acid
• Q27139408
• CHEBI:71158
• SCHEMBL669162
• resorcinol-4-sulfonic acid

• Inchi： 1S/C6H6O5S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3,7-8H,(H,9,10,11)
• InChI Key： GPULXEIKKFAUAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 189.99400
• Monoisotopic Mass: 387.240959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: -0.1

Experimental Properties

• Density: 1.17
• Boiling Point: 510.6°C at 760 mmHg
• Flash Point: 262.6°C
• Refractive Index: 1.554
• PSA: 103.21000
• LogP: 1.42530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives